Cas no 57993-29-0 (Phenol, 4-(ethylsulfonyl)-3-methyl-, methylcarbamate)

Phenol, 4-(ethylsulfonyl)-3-methyl-, methylcarbamate structure
57993-29-0 structure
Product Name:Phenol, 4-(ethylsulfonyl)-3-methyl-, methylcarbamate
CAS No:57993-29-0
MF:C11H17NO5S
MW:275.321382284164
CID:343542
PubChem ID:71443863
Update Time:2025-04-19

Phenol, 4-(ethylsulfonyl)-3-methyl-, methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(ethylsulfonyl)-3-methyl-, methylcarbamate
    • 4-ethylsulfonyl-3-methylphenol,methylcarbamic acid
    • DTXSID40852666
    • Methylcarbamic acid--4-(ethanesulfonyl)-3-methylphenol (1/1)
    • 57993-29-0
    • Inchi: 1S/C9H12O3S.C2H5NO2/c1-3-13(11,12)9-5-4-8(10)6-7(9)2;1-3-2(4)5/h4-6,10H,3H2,1-2H3;3H,1H3,(H,4,5)
    • InChI Key: IBIUSYRYAJVQMJ-UHFFFAOYSA-N
    • SMILES: S(CC)(C1C=CC(=CC=1C)O)(=O)=O.OC(NC)=O

Computed Properties

  • Exact Mass: 275.08281
  • Monoisotopic Mass: 275.08274382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 295
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 103.7
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